Cas no 2137457-93-1 (2-(2-bromo-1,3-thiazol-4-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid)

• Product Name: 2-(2-bromo-1,3-thiazol-4-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid
• CAS No: 2137457-93-1
• MF: C₂₀H₁₅BrN₂O₄S
• MW: 459.313102960587
• CID: 5255780
• PubChem ID: 165440065
• Update Time: 2025-10-31

2-(2-bromo-1,3-thiazol-4-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2137457-93-1
• EN300-385352
• 2-(2-bromo-1,3-thiazol-4-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid

• Inchi： 1S/C20H15BrN2O4S/c21-19-22-16(10-28-19)17(18(24)25)23-20(26)27-9-15-13-7-3-1-5-11(13)12-6-2-4-8-14(12)15/h1-8,10,15,17H,9H2,(H,23,26)(H,24,25)
• InChI Key： XUFOBTFVKXSPNK-UHFFFAOYSA-N
• SMILES： BrC1=NC(=CS1)C(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 457.99359g/mol
• Monoisotopic Mass: 457.99359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 117Ų

Additional information on 2-(2-bromo-1,3-thiazol-4-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid

Comprehensive Analysis of 2-(2-bromo-1,3-thiazol-4-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid (CAS No. 2137457-93-1)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-(2-bromo-1,3-thiazol-4-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid (CAS No. 2137457-93-1) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-protected bromothiazole amino acid, is a versatile building block in peptide synthesis and drug discovery. Its molecular structure combines a bromothiazole moiety with an Fmoc-protected amino acid, making it invaluable for researchers exploring peptide modifications, bioconjugation, and small molecule therapeutics.

The CAS No. 2137457-93-1 compound is particularly relevant in the context of modern drug development, where heterocyclic compounds like thiazoles are frequently employed due to their bioactivity. The presence of a bromo substituent at the 2-position of the thiazole ring enhances its reactivity, enabling cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, a topic frequently searched by chemists in AI-driven synthesis planning tools.

Another trending application of 2-(2-bromo-1,3-thiazol-4-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid lies in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a temporary protecting group for the amino functionality, which can be selectively removed under mild basic conditions. This feature aligns with the growing demand for green chemistry and sustainable synthesis methods, as it minimizes harsh deprotection steps. Researchers often query about Fmoc deprotection protocols or peptide coupling efficiency, highlighting the compound's practical significance.

From a structural perspective, the bromothiazole core of this molecule is a privileged scaffold in medicinal chemistry. Thiazole derivatives are known to exhibit antimicrobial, antiviral, and anticancer properties, making them a hot topic in drug repurposing studies. The electronegative bromine atom also facilitates halogen bonding, a key interaction in protein-ligand recognition. Such details are often explored in computational chemistry forums or molecular docking simulations.

In summary, 2-(2-bromo-1,3-thiazol-4-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid (CAS No. 2137457-93-1) bridges multiple disciplines, from peptide engineering to drug design. Its compatibility with high-throughput screening and combinatorial chemistry workflows further solidifies its role in contemporary research. As the scientific community continues to explore targeted therapies and precision medicine, this compound remains a critical tool for innovators worldwide.